Cas no 2418596-34-4 (rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxamide)

• Product Name: rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxamide
• CAS No: 2418596-34-4
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5804817
• PubChem ID: 146077007
• Update Time: 2025-06-25

rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26681507
• rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide
• (5S,7R)-N-(Cyanomethyl)-N-ethyl-1,5,7-trimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide
• 2418596-34-4
• Z3686869081
• rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxamide

• Inchi： 1S/C14H20N4O2/c1-5-18(7-6-15)14(19)12-11-8-9(2)20-10(3)13(11)17(4)16-12/h9-10H,5,7-8H2,1-4H3/t9-,10+/m0/s1
• InChI Key： XAEXWGNXNRODGW-VHSXEESVSA-N
• SMILES： O1[C@@H](C)CC2C(C(N(CC#N)CC)=O)=NN(C)C=2[C@H]1C

Computed Properties

• Exact Mass: 276.15862589g/mol
• Monoisotopic Mass: 276.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.2Ų

Additional information on rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxamide

Introduction to rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide (CAS No. 2418596-34-4)

Rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide (CAS No. 2418596-34-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrano[3,4-c]pyrazoles and is characterized by its unique structural features and potential biological activities. The compound's structure includes a pyranopyrazole core with specific substituents that contribute to its pharmacological properties.

The molecular formula of rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide is C₁₈H₂₂N₄O₂, and its molecular weight is 326.39 g/mol. The compound's structure consists of a central pyranopyrazole ring system with a cyanoethyl amide group and ethyl substituents. These functional groups play crucial roles in the compound's interactions with biological targets and its overall pharmacological profile.

Rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide has been the subject of several recent studies focusing on its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide has also demonstrated potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. This suggests that the compound may have therapeutic potential in the treatment of cancers such as breast cancer and colorectal cancer.

The pharmacokinetic properties of rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide have also been investigated. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These findings are encouraging for its potential use in clinical settings.

To further explore the therapeutic potential of rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1,5,7-trimethyl-1H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Preliminary results from these trials have been promising and have provided valuable insights into the compound's mechanism of action and potential side effects.

In conclusion, rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-1，5，7-trimethyl-1H，4H，5H，7H-pyrano[3，4-c]pyrazole-3-carboxamide (CAS No. 2418596-34-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.